1-[2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethyl]piperidin-4-one

• CAS No.: 62590-76-5
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 1-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]piperidin-4-one
• InChI: InChI=1S/C15H19NO3/c17-12-5-8-16(9-6-12)10-7-13-11-18-14-3-1-2-4-15(14)19-13/h1-4,13H,5-11H2
• InChI Key: QDMKBDGBEZMNRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CCC2COC3=CC=CC=C3O2

Description

1-[2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethyl]piperidin-4-one is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The starting material is prepared as follows: The mixture of 10 g of 2-(2-tosyloxyethyl)-1,4-benzodioxan, 10 g of 4-piperidone hydrochloride, 20 g of anhydrous sodium carbonate and 160 ml of dimethylformamide is stirred vigorously at room temperature for 48 hours. It is filtered, the residue washed with a small amount of dimethylformamide and the filtrate evaporated. The residue is dissolved in ethyl acetate, the solution extracted with hydrochloric acid, the extract made alkaline with 50% aqueous sodium hydroxide while cooling and re-extracted with methylene chloride. The latter extract is dried and evaporated, to yield the 2-[2-(4-oxopiperidino)-ethyl]-1,4-benzodioxan, which solidifies on standing.